Cas no 549888-51-9 (1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid)
549888-51-9 structure
Product Name:1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid
CAS No:549888-51-9
MF:C6H8N2O3
MW:156.139321327209
CID:943172
PubChem ID:11263626
Update Time:2025-04-19
1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid
- 1-(2-hydroxyethyl)imidazole-4-carboxylic acid
- 1H-Imidazole-4-carboxylicacid,1-(2-hydroxyethyl)-(9CI)
- null
- SCHEMBL7265607
- DTXSID90460432
- 549888-51-9
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- Inchi: 1S/C6H8N2O3/c9-2-1-8-3-5(6(10)11)7-4-8/h3-4,9H,1-2H2,(H,10,11)
- InChI Key: GOQISJZSHJHRGL-UHFFFAOYSA-N
- SMILES: OCCN1C=NC(C(=O)O)=C1
Computed Properties
- Exact Mass: 156.05349212g/mol
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 75.4Ų
1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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